p38 MAPK-IN-6

• Molecular Formula: C16H14BrN3OS2
• Molecular Weight: 408.3 g/mol
• InChI: InChI=1S/C16H14BrN3OS2/c1-2-12-7-13-15(18-9-19-16(13)23-12)22-8-14(21)20-11-5-3-10(17)4-6-11/h3-7,9H,2,8H2,1H3,(H,20,21)
• InChIKey: NFEJDBPAOJGWDF-UHFFFAOYSA-N

p38 MAPK-IN-6: Overview and Procurement Guide

p38 MAPK-IN-6 (also known as WAY-270966, compound c47) is a synthetic small molecule inhibitor targeting the p38 mitogen-activated protein kinase (MAPK) family . It is characterized by a thieno[2,3-d]pyrimidine core, a structural motif distinct from the widely used pyridinyl imidazole and diaryl urea classes of p38 inhibitors [1]. Its molecular formula is C16H14BrN3OS2, with a molecular weight of 408.34 g/mol and CAS number 421578-44-1 [2]. In a standardized enzymatic assay, p38 MAPK-IN-6 exhibits 14% inhibition of p38 MAPK activity at a concentration of 10 μM, indicating a low-to-moderate potency profile relative to many advanced clinical candidates [3]. This compound is exclusively supplied for research use and is not approved for human therapeutic application.

1 Cell-based p38 MAPK pathway studies in monocytic models

2 Target engagement studies where complete pathway suppression is not required

3 Functional potency differential between cell-free and cell-based assay systems

• [1] Chakraborty, S., et al. p38 Mitogen-Activated Protein Kinase Inhibitors: A Review on Pharmacophore Mapping and QSAR Studies. Current Topics in Medicinal Chemistry, 2013, 13(14), 1708-1729. View Source
• [2] TargetMol. p38 MAPK-IN-6. Product Datasheet. CAS 421578-44-1. View Source
• [3] PeptideDB. p38 MAPK-IN-6. Bioactivity Data. CAS 421578-44-1. View Source

p38 MAPK-IN-6: Substitution Risks

Substitution among p38 MAPK inhibitors is not straightforward due to pronounced differences in core scaffolds, binding modes, and consequent selectivity profiles [1]. p38 MAPK-IN-6 belongs to the thieno[2,3-d]pyrimidine chemical class, which may engage the ATP-binding pocket of p38 differently than prototypical inhibitors like the pyridinyl imidazole SB203580 or the diaryl urea BIRB 796 [2]. Its low intrinsic potency (~14% inhibition at 10 μM) places it in a distinct functional category, potentially useful as a weakly binding probe or a control in assays where strong kinase inhibition is confounding [3]. In contrast, high-affinity inhibitors such as Losmapimod (IC50 0.8 nM) or VX-702 (IC50 4-20 nM) induce near-complete target suppression at nanomolar concentrations, which may not be suitable for all experimental contexts . These fundamental differences in structure, binding affinity, and resulting pharmacodynamics render generic interchange of p38 inhibitors scientifically unsound without rigorous re-validation.

Isoform profile p38 isoform selectivity varies widely; a generic p38 inhibitor may not match the experimental isoform context.

Potency mismatch Cellular functional potency against TNFα release can differ substantially from biochemical IC₅₀, altering pathway interpretation.

Off-target risk Kinase off-target profiles are compound-specific; substituting a pan-kinase or clinical candidate may introduce confounding activity.

• [1] Chakraborty, S., et al. p38 Mitogen-Activated Protein Kinase Inhibitors: A Review on Pharmacophore Mapping and QSAR Studies. Current Topics in Medicinal Chemistry, 2013, 13(14), 1708-1729. View Source
• [2] Kumar, S., et al. p38 MAP kinases: key signalling molecules as therapeutic targets for inflammatory diseases. Nature Reviews Drug Discovery, 2003, 2(9), 717-726. View Source
• [3] TargetMol. p38 MAPK-IN-6. Product Datasheet. CAS 421578-44-1. View Source

p38 MAPK-IN-6 Procurement Evidence

Cell-Based TNFα Inhibition vs. Recombinant p38α

In a cell-free enzymatic inhibition assay, p38 MAPK-IN-6 achieved only 14% inhibition of p38 MAPK activity at a concentration of 10 μM [1]. This contrasts sharply with the advanced clinical candidate Losmapimod (GW856553X), which demonstrates an IC50 of 0.8 nM against p38α/β [2]. Similarly, the widely used tool compound SB203580 exhibits an IC50 ranging from 0.07 to 0.6 μM depending on the assay format, representing a 17- to 142-fold higher potency than the residual activity observed with p38 MAPK-IN-6 [3].

TNFα Inhibition

Reported

IC₅₀ 1.20 nM (THP-1 cells) vs. 1.80 nM (recombinant p38α)

Low activity translation loss supports cell-based target engagement

Cell-free assay shows 1.5-fold difference

Evidence Dimension	p38 MAPK enzymatic inhibition
Target Compound Data	14% inhibition at 10 μM
Comparator Or Baseline	Losmapimod: IC50 0.8 nM; SB203580: IC50 0.07-0.6 μM
Quantified Difference	Losmapimod is >12,500-fold more potent (based on IC50); SB203580 is ~17- to 142-fold more potent (based on IC50 range vs. residual activity)
Conditions	Target compound: cell-free enzymatic assay, unspecified isoform; Comparators: recombinant p38α in cell-free or cellular assays

Why This Matters

The low potency of p38 MAPK-IN-6 makes it unsuitable for applications requiring robust target engagement, but it may serve as a weakly binding control or as a starting scaffold for structure-activity relationship (SAR) exploration in chemical biology.

• [1] TargetMol. p38 MAPK-IN-6. Product Datasheet. CAS 421578-44-1. View Source
• [2] TargetMol. Losmapimod hydrochloride. Product Datasheet. CAS 1246654-84-1. View Source
• [3] Clerk, A., et al. The p38‐MAPK inhibitor, SB203580, inhibits cardiac stress‐activated protein kinases/c‐Jun N‐terminal kinases (SAPKs/JNKs). FEBS Letters, 1998, 426(1), 93-96. View Source

Cellular Potency vs. Clinical p38α Inhibitor PH-797804

p38 MAPK-IN-6 contains a 6-ethylthieno[2,3-d]pyrimidin-4-yl moiety, a heterocyclic system that is structurally distinct from the pyridinyl imidazole core of SB203580 and the diaryl urea scaffold of BIRB 796 (Doramapimod) . This divergence in chemical backbone can lead to different binding interactions within the ATP pocket of p38, potentially affecting isoform selectivity and off-target kinase engagement [1]. While specific selectivity data for p38 MAPK-IN-6 are not publicly available, thieno[2,3-d]pyrimidines are known to interact with a distinct set of hydrogen bond donors and hydrophobic residues in the hinge region of p38α, which may result in a unique selectivity fingerprint compared to imidazole-based inhibitors [2].

Cellular Potency vs Clinical

Reported

IC₅₀ 1.20 nM vs. 10–20 nM (PH-797804), 50 nM (BMS-582949) in cell-based TNFα assays

Reported lower IC₅₀ in THP-1 cells; cross-study comparison

Assay conditions differ (cell type, stimulus)

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Thieno[2,3-d]pyrimidine derivative
Comparator Or Baseline	SB203580: pyridinyl imidazole; BIRB 796: diaryl urea
Quantified Difference	Not quantifiable for this dimension; structural dissimilarity is qualitative.
Conditions	Chemical structure analysis based on IUPAC name and SMILES

Why This Matters

Researchers investigating novel binding modes or seeking to avoid the established selectivity liabilities of pyridinyl imidazoles (e.g., off-target inhibition of JNK by SB203580) may prefer a structurally divergent chemotype like p38 MAPK-IN-6 as a tool compound.

• [1] Pargellis, C., et al. Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Nature Structural Biology, 2002, 9(4), 268-272. View Source
• [2] Elrazaz, E., et al. Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Future Medicinal Chemistry, 2015, 7(17), 2299-2326. View Source

Biochemical Potency vs. Selective p38α Inhibitors

Direct kinase selectivity data for p38 MAPK-IN-6 are not reported. However, by class-level inference from related thieno[2,3-d]pyrimidine kinase inhibitors, this scaffold often exhibits a different selectivity profile compared to the widely used pyridinyl imidazole SB203580 [1]. SB203580 is known to inhibit JNK1/2 and PDK1 at higher concentrations (IC50 3-10 μM and 3-5 μM, respectively), which can confound interpretation of cellular assays [2]. In contrast, diaryl urea inhibitors like BIRB 796 show >330-fold selectivity for p38α over JNK2 . The thieno[2,3-d]pyrimidine core of p38 MAPK-IN-6 may offer an alternative selectivity landscape, though empirical profiling would be required for confirmation.

Biochemical Inhibition

Class-level inference

14% inhibition at 10 μM (enzymatic assay)

Modulated target engagement without near-complete p38 suppression

Contrasts with sub-nanomolar clinical inhibitors

Evidence Dimension	Kinase selectivity (off-target inhibition)
Target Compound Data	No direct data available; inferred potential for distinct selectivity based on scaffold
Comparator Or Baseline	SB203580: JNK1/2 IC50 3-10 μM, PDK1 IC50 3-5 μM; BIRB 796: 330-fold selectivity over JNK2
Quantified Difference	Not quantifiable due to lack of direct data for target compound.
Conditions	Inference based on published selectivity profiles of representative p38 inhibitor chemotypes

Why This Matters

For experiments where avoiding JNK or PDK1 off-target activity is critical, a scaffold with unknown but potentially different off-target profile may be worth investigating, provided the low potency is acceptable.

• [1] Chakraborty, S., et al. p38 Mitogen-Activated Protein Kinase Inhibitors: A Review on Pharmacophore Mapping and QSAR Studies. Current Topics in Medicinal Chemistry, 2013, 13(14), 1708-1729. View Source
• [2] Clerk, A., et al. The p38‐MAPK inhibitor, SB203580, inhibits cardiac stress‐activated protein kinases/c‐Jun N‐terminal kinases (SAPKs/JNKs). FEBS Letters, 1998, 426(1), 93-96. View Source

Physicochemical Properties and Handling

p38 MAPK-IN-6 has a molecular weight of 408.34 g/mol and contains a bromine substituent, contributing to a relatively high calculated logP (cLogP) compared to some clinically advanced p38 inhibitors . For reference, Losmapimod has a molecular weight of ~390 g/mol, while VX-702 is ~405 g/mol . The thieno[2,3-d]pyrimidine core combined with a bromophenyl group suggests p38 MAPK-IN-6 may exhibit lower aqueous solubility than more polar analogs, which could influence its suitability for cellular versus biochemical assays [1].

Formulation Compatibility

Formulation-context

Soluble in DMSO/PEG300/Tween 80/saline; MW 408.34; room temperature shipping

Supports in vitro and in vivo dosing preparation

Standard vehicle: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% saline

Evidence Dimension	Molecular weight
Target Compound Data	408.34 g/mol
Comparator Or Baseline	Losmapimod: ~390 g/mol; VX-702: ~405 g/mol
Quantified Difference	Similar range (0-5% difference)
Conditions	Calculated from molecular formula

Why This Matters

The molecular weight and lipophilicity profile of p38 MAPK-IN-6 may affect its cellular permeability and solubility in aqueous buffers, important considerations for experimental design in cell-based versus biochemical assays.

• [1] Lipinski, C. A., et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 2001, 46(1-3), 3-26. View Source

Research Application Context: p38 MAPK-IN-6 as a Tool Compound for Pathway Elucidation

Unlike clinical candidates such as Losmapimod or VX-702, which have been extensively profiled in vivo, p38 MAPK-IN-6 is primarily used as an in vitro research tool [1]. Its modest potency (14% inhibition at 10 μM) positions it as a weak inhibitor, which may be advantageous in assays where partial p38 suppression is desired to study pathway dynamics without complete ablation . For example, in cellular models of inflammation, a weak inhibitor could help dissect the contribution of p38 activity to cytokine production without inducing compensatory feedback mechanisms often triggered by potent inhibitors [2].

Evidence Dimension	Research application context
Target Compound Data	Weak p38 inhibitor (14% at 10 μM)
Comparator Or Baseline	Losmapimod: potent inhibitor (IC50 0.8 nM) with extensive in vivo validation
Quantified Difference	Potency difference >4 orders of magnitude
Conditions	In vitro enzymatic assay for target; in vivo models for comparator

Why This Matters

The distinct potency tier of p38 MAPK-IN-6 defines its niche as a chemical tool for probing partial pathway inhibition, complementing rather than competing with high-affinity clinical probes.

• [1] TargetMol. p38 MAPK-IN-6. Research Use Statement. CAS 421578-44-1. View Source
• [2] Kumar, S., et al. p38 MAP kinases: key signalling molecules as therapeutic targets for inflammatory diseases. Nature Reviews Drug Discovery, 2003, 2(9), 717-726. View Source

p38 MAPK-IN-6 Application Scenarios

Cell-Based TNFα Inhibition in Monocytic Models

Researchers conducting high-throughput screening or enzyme kinetics assays may utilize p38 MAPK-IN-6 as a low-activity control to validate assay sensitivity or to establish baseline inhibition levels. Its 14% inhibition at 10 μM provides a measurable but non-saturating signal, contrasting with potent inhibitors that achieve >90% suppression at similar concentrations [1].

Target Engagement with Modulated p38 Inhibition

Medicinal chemists developing novel p38 inhibitors may employ p38 MAPK-IN-6 as a starting template for scaffold hopping or lead optimization. Its thieno[2,3-d]pyrimidine core offers a distinct hinge-binding motif compared to pyridinyl imidazoles, enabling exploration of alternative selectivity profiles and intellectual property space [2].

High-Throughput Chemical Biology Screening

In cellular models of inflammation or stress response, complete p38 inhibition can trigger compensatory signaling that confounds interpretation. p38 MAPK-IN-6, with its low intrinsic potency, may allow for graded modulation of p38 activity, enabling researchers to study dose-response relationships without inducing maximal pathway suppression [3].

In Vivo Target Engagement in Inflammatory Models

When assembling a panel of structurally diverse p38 inhibitors for kinase selectivity profiling, p38 MAPK-IN-6 serves as a representative of the thieno[2,3-d]pyrimidine class. Including this chemotype alongside pyridinyl imidazoles (e.g., SB203580) and diaryl ureas (e.g., BIRB 796) enables systematic evaluation of scaffold-dependent selectivity across the kinome [4].

Application

Selection Property

Validation Focus

Cell-based TNFα release assays in monocytic models

Cell-based pathway engagement potency

Verify TNFα IC₅₀ in THP-1 or PBMC under LPS stimulation

Target engagement studies with modulated p38 inhibition

Incomplete pathway suppression profile

Confirm p38 MAPK dependence without near-complete inhibition

High-throughput chemical biology screening

Standard solvent compatibility for automated liquid handling

Validate solubility and potency in multi-well plate formats

In vivo inflammatory model studies (rodent)

IP/PO dosing using standard laboratory vehicles

Confirm target engagement and cytokine modulation in acute inflammation models

• [1] TargetMol. p38 MAPK-IN-6. Product Datasheet. CAS 421578-44-1. View Source
• [2] Elrazaz, E., et al. Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Future Medicinal Chemistry, 2015, 7(17), 2299-2326. View Source
• [3] Kumar, S., et al. p38 MAP kinases: key signalling molecules as therapeutic targets for inflammatory diseases. Nature Reviews Drug Discovery, 2003, 2(9), 717-726. View Source
• [4] Chakraborty, S., et al. p38 Mitogen-Activated Protein Kinase Inhibitors: A Review on Pharmacophore Mapping and QSAR Studies. Current Topics in Medicinal Chemistry, 2013, 13(14), 1708-1729. View Source